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Compound of Interest

Compound Name: 2,6-Difluoronicotinaldehyde

Cat. No.: B141074 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

stewardship. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2,6-Difluoronicotinaldehyde, ensuring a secure laboratory environment.

Adherence to these procedures is critical for minimizing risks and complying with regulatory

standards.

Immediate Safety and Handling Protocol
Before initiating any disposal procedures, it is imperative to be familiar with the hazards

associated with 2,6-Difluoronicotinaldehyde. This compound is classified as an irritant and

requires careful handling in a controlled environment, such as a chemical fume hood, to

minimize exposure. All personnel must wear appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat. An eyewash station and

safety shower must be readily accessible.

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

2,6-Difluoronicotinaldehyde presents the following hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]
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Quantitative Safety Data
A comprehensive understanding of the physicochemical and hazard data for 2,6-
Difluoronicotinaldehyde is fundamental to its safe handling and disposal.

Property Value

CAS Number 155601-65-3[1][2]

Molecular Formula C₆H₃F₂NO[1][2]

Molecular Weight 143.09 g/mol [2]

Physical State Solid[1]

GHS Pictogram GHS07: Harmful/Irritant[1]

GHS Signal Word Warning[1][2]

Hazard Statements H315, H319, H335[1][2]

Precautionary Statement (Disposal)
P501: Dispose of contents/container to an

approved waste disposal plant[2]

Step-by-Step Disposal Protocol
The primary route for the disposal of 2,6-Difluoronicotinaldehyde is through an approved

hazardous waste disposal facility. Under no circumstances should this chemical be disposed of

down the drain or mixed with general laboratory waste.

1. Waste Identification and Segregation:

Treat all 2,6-Difluoronicotinaldehyde waste, including unused product and contaminated

materials, as hazardous.

Segregate this waste from other waste streams to prevent potential chemical reactions.

2. Waste Collection and Container Management:

Use a designated, leak-proof, and clearly labeled waste container compatible with the

chemical.
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The label must include the words "Hazardous Waste," the full chemical name "2,6-
Difluoronicotinaldehyde," and the appropriate hazard pictograms.

Keep the waste container securely closed except when adding waste.

3. Contaminated Labware:

Disposable items such as gloves, pipette tips, and absorbent paper that are contaminated

with 2,6-Difluoronicotinaldehyde must be collected as solid hazardous waste.

Place these items in a separate, clearly labeled, and sealed container.

4. Storage in Satellite Accumulation Areas (SAA):

Store the sealed waste container in a designated SAA at or near the point of generation.

The SAA should be in a cool, dry, and well-ventilated area, away from incompatible

materials.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide an accurate description of the waste's composition.

6. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill using a non-combustible absorbent material like

sand or earth.

Collect the absorbent material and the spilled chemical into a sealed container for disposal

as hazardous waste.

Disposal Workflow
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The following diagram illustrates the procedural flow for the proper disposal of 2,6-
Difluoronicotinaldehyde.

Spill Response

Identify 2,6-Difluoronicotinaldehyde Waste
(Unused chemical, contaminated labware)

Segregate as Hazardous Waste

Select a Designated, Labeled,
and Compatible Waste Container

Collect Waste in the Container

Securely Seal the Container

Store in a Designated
Satellite Accumulation Area (SAA)

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for Pickup and Disposal

Spill Occurs

Contain Spill with Absorbent Material
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Collect Spill Debris as Hazardous Waste
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Caption: Disposal workflow for 2,6-Difluoronicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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